Cas no 153402-45-0 (2-4-(Methylsulfonyl)phenylethylamine)

• Product Name: 2-4-(Methylsulfonyl)phenylethylamine
• CAS No: 153402-45-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD08449042
• CID: 1327145
• PubChem ID: 2760957
• Update Time: 2025-04-20

2-4-(Methylsulfonyl)phenylethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Methylsulfonyl)phenyl]ethylamine
• 4-(methylsulfonyl)Benzeneethanamine
• 2-(4-METHANESULFONYLPHENYL)ETHAN-1-AMINE
• 2-(4-methylsulfonylphenyl)ethanamine
• 4-(Methylsulfonyl)-benzeneethanamine
• 4-Mesylphenylethylamine
• 4-methanesulfonyl-phenethylamine
• 4-Methansulfonyl-phenaethylamin
• 4-Methylsulfon-phenaethylamin
• 2-(4-METHYLSULFONYL-PHENYL)-ETHYLAMINE
• SCHEMBL1251844
• AB45420
• DA-22152
• AS-32573
• AKOS006032786
• Benzeneethanamine, 4-(methylsulfonyl)-
• SY028988
• 153402-45-0
• 2-(4-(METHYLSULFONYL)PHENYL)ETHANAMINE
• MFCD08449042
• 2-(4-(methylsulfonyl)phenyl)ethylamine
• (4-methanesulfonyl-benzyl)methylamine
• EN300-87374
• A883825
• {2-[4-(methylsulfonyl)phenyl]ethyl}amine
• XFXSJOHJDZJFCP-UHFFFAOYSA-N
• 2-(4-METHANESULFONYLPHENYL)ETHANAMINE
• 2-4-(Methylsulfonyl)phenylethylamine

• MDL： MFCD08449042
• Inchi： 1S/C9H13NO2S/c1-13(11,12)9-4-2-8(3-5-9)6-7-10/h2-5H,6-7,10H2,1H3
• InChI Key： XFXSJOHJDZJFCP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCN)(=O)=O

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 2.37240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines